Cas no 118111-96-9 (Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-)

Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-, is a substituted aromatic amine featuring an imidazole moiety, which imparts unique chemical properties. This compound is of interest in pharmaceutical and agrochemical research due to its heterocyclic structure, enabling potential applications as an intermediate in the synthesis of bioactive molecules. The presence of both an amine and imidazole group enhances its reactivity, facilitating nucleophilic substitutions and metal coordination. Its stability under standard conditions and solubility in common organic solvents make it a versatile building block for further functionalization. Researchers value this compound for its structural diversity and potential in developing novel therapeutic or catalytic agents.
Benzenamine,4-(1H-imidazol-1-yl)-2-methyl- structure
118111-96-9 structure
Product Name:Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-
CAS No:118111-96-9
MF:C10H11N3
MW:173.214441537857
CID:131766
PubChem ID:14450260
Update Time:2025-10-22

Benzenamine,4-(1H-imidazol-1-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-
    • 4-(1H-IMIDAZOL-1-YL)-2-METHYLANILINE
    • 4-imidazol-1-yl-2-methyl-phenylamine
    • 1-(4-amino-3-methylphenyl)imidazole
    • 4-imidazol-1-yl-2-methylphenylamine
    • ACMC-20mnml
    • AG-D-40359
    • AGN-PC-001GDG
    • CTK4B0562
    • SureCN993223
    • XEUDPJHDTZGULF-UHFFFAOYSA-N
    • AKOS009470945
    • MFCD08668338
    • SCHEMBL993223
    • AS-9969
    • DTXSID40560431
    • 4-imidazol-1-yl-2-methylaniline
    • 118111-96-9
    • 4-(1H-imidazol-1-yl)-2-methylbenzenamine
    • CS-0441979
    • A1-45065
    • MDL： MFCD08668338
    • Inchi： 1S/C10H11N3/c1-8-6-9(2-3-10(8)11)13-5-4-12-7-13/h2-7H,11H2,1H3
    • InChI Key： XEUDPJHDTZGULF-UHFFFAOYSA-N
    • SMILES： N1(C=NC=C1)C1=CC=C(C(C)=C1)N

Computed Properties

  • Exact Mass: 173.09543
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84

Benzenamine,4-(1H-imidazol-1-yl)-2-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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 118111-96-9
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 £234.00 2023-09-01
Chemenu
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 118111-96-9 95%
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Ambeed
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 118111-96-9 98%
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Benzenamine,4-(1H-imidazol-1-yl)-2-methyl- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:118111-96-9)Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-
Order Number:A1104704
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:41
Price ($):338.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:118111-96-9)Benzenamine,4-(1H-imidazol-1-yl)-2-methyl-
A1104704
Purity:99%
Quantity:1g
Price ($):338.0
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